Cas no 1079-95-4 (Ethanone,1,1'-(1,4-dihydro-2,6-dimethyl-3,5-pyridinediyl)bis-)

• Product Name: Ethanone,1,1'-(1,4-dihydro-2,6-dimethyl-3,5-pyridinediyl)bis-
• CAS No: 1079-95-4
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 216655
• PubChem ID: 540181
• Update Time: 2025-05-26

Ethanone,1,1'-(1,4-dihydro-2,6-dimethyl-3,5-pyridinediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1,1'-(1,4-dihydro-2,6-dimethyl-3,5-pyridinediyl)bis-
• 1-(5-acetyl-2,6-dimethyl-1,4-dihydropyridin-3-yl)ethanone
• 3,5-DIACETYL-1,4-DIHYDRO-2,6-LUTIDINE
• 0850
• 2,6-Dimethyl-3,5-diacetyl-1,4-dihydropyridine
• 3,5-diacetyl-1,4-dihydro-2,6-dimethylpyridine
• 3,5-diacetyl-1,4-dihydro-2,6-dimetyl-pyridine
• 3,5-Diacetyl-1,4-dihydrolutidine
• 3,5-diacetyl-2,6-dimethyl-1,4-dihydropyridine
• AmbscPOD_44
• 2,6-Lutidine, 3,5-diacetyl-1,4-dihydro-
• FT-0694462
• Q27258393
• 1-(5-acetyl-2,6-dimethyl-1,4-dihydropyridin-3-yl)ethan-1-one
• 414TNN4AH7
• SLZAMKNXRDJWLA-UHFFFAOYSA-N
• UNII-414TNN4AH7
• SCHEMBL9923559
• SCHEMBL510854
• 2-(4-METHOXY-BENZOYL)-BENZOICACID
• Ethanone, 1,1'-(1,4-dihydro-2,6-dimethyl-3,5-pyridinediyl)bis-
• AKOS004909625
• 1079-95-4
• 1,1'-(2,6-Dimethyl-1,4-dihydropyridine-3,5-diyl)diethanone

• Inchi： 1S/C11H15NO2/c1-6-10(8(3)13)5-11(9(4)14)7(2)12-6/h12H,5H2,1-4H3
• InChI Key： SLZAMKNXRDJWLA-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(C)NC(C)=C(C(C)=O)C1

Computed Properties

• Exact Mass: 193.11000
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 30
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17000
• LogP: 2.03450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines

Additional information on Ethanone,1,1'-(1,4-dihydro-2,6-dimethyl-3,5-pyridinediyl)bis-

Comprehensive Overview of Ethanone,1,1'-(1,4-dihydro-2,6-dimethyl-3,5-pyridinediyl)bis- (CAS No. 1079-95-4)

Ethanone,1,1'-(1,4-dihydro-2,6-dimethyl-3,5-pyridinediyl)bis-, with the CAS number 1079-95-4, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and chemical synthesis. This compound, often referred to by its systematic name, is a derivative of 1,4-dihydropyridine, a class of compounds known for their diverse biological activities. The presence of two ethanone groups attached to the pyridinediyl core makes this molecule particularly interesting for researchers exploring novel drug candidates and advanced materials.

In recent years, the demand for 1,4-dihydropyridine derivatives has surged due to their potential applications in cardiovascular therapeutics and neuroprotective agents. Users searching for terms like "1,4-dihydropyridine uses" or "Ethanone derivatives in medicine" will find this compound highly relevant. Its unique structure allows for interactions with calcium channels, a feature that aligns with current trends in precision medicine and targeted drug delivery systems. This makes CAS 1079-95-4 a subject of ongoing studies in pharmacology and biochemistry.

The synthesis of Ethanone,1,1'-(1,4-dihydro-2,6-dimethyl-3,5-pyridinediyl)bis- involves multi-step organic reactions, often starting from acetylacetone and ammonia derivatives. Researchers frequently search for "synthesis of 1,4-dihydropyridine compounds" or "CAS 1079-95-4 preparation methods", highlighting the technical interest in its production. The compound's crystalline structure and solubility properties are also critical for formulation scientists working on drug bioavailability enhancements.

Beyond pharmaceuticals, Ethanone,1,1'-(1,4-dihydro-2,6-dimethyl-3,5-pyridinediyl)bis- has potential applications in material science. Its conjugated system and electron-rich pyridine ring make it a candidate for organic semiconductors and photovoltaic materials. Queries like "organic compounds for solar cells" or "dihydropyridine-based materials" reflect the growing intersection of chemistry and renewable energy technologies. This dual applicability in life sciences and green energy positions the compound as a versatile subject for interdisciplinary research.

Analytical characterization of CAS 1079-95-4 typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for verifying the compound's purity and structural integrity, topics frequently searched under "analytical methods for dihydropyridines". The compound's stability under various conditions is another area of interest, particularly for industrial-scale applications where shelf-life optimization is crucial.

In summary, Ethanone,1,1'-(1,4-dihydro-2,6-dimethyl-3,5-pyridinediyl)bis- (1079-95-4) represents a compelling case study in modern chemical research. Its relevance to drug discovery, advanced materials, and sustainable technologies ensures continued exploration. For those investigating "emerging pharmaceutical intermediates" or "functional organic compounds", this molecule offers a wealth of opportunities for innovation and application development.